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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B15622471 Get Quote

An In-depth Technical Guide to CY5.5-COOH Chloride

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of CY5.5-COOH chloride, a near-infrared (NIR) fluorescent dye. This

document details its physicochemical properties, and applications, and provides an example of

a typical experimental workflow.

Core Properties of CY5.5-COOH Chloride
CY5.5-COOH chloride is a cyanine dye characterized by its carboxylic acid group, which can

be used for conjugation to biomolecules, and its chloride salt form. It is a valuable tool in

various bioimaging and diagnostic applications due to its excellent spectral properties in the

NIR spectrum, which minimizes background fluorescence from biological tissues.
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Property Value Source

Chemical Name

CY5.5-COOH chloride

(Cyanine 5.5 carboxylic acid

chloride)

[1][2]

CAS Number 2410537-32-3 [1][2]

Molecular Formula C₄₀H₄₃ClN₂O₂ [3][4]

Molecular Weight ~619.2 g/mol [3][5]

Excitation Maximum ~673 nm [4][6]

Emission Maximum ~707-710 nm [1][2][4]

Solubility

Soluble in organic solvents like

DMSO and DMF; limited

aqueous solubility.[4][5]

Note: Variations in reported molecular weights and CAS numbers may exist across different

suppliers and for different salt forms or isomers.

Applications in Research and Development
CY5.5-COOH chloride's properties make it suitable for a range of applications:

Bioimaging: Its NIR fluorescence allows for deep-tissue imaging with reduced scattering and

absorption from endogenous molecules.[1][2][7]

Disease Diagnosis: The dye can be conjugated to targeting moieties (e.g., antibodies,

peptides) to specifically label and visualize diseased tissues, such as tumors.

Microplastic Toxicity Studies: It has been used to label microplastics to track their

biodistribution and assess their toxicity in biological systems.[1]
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The carboxylic acid group of CY5.5-COOH allows for its covalent linkage to primary amines on

biomolecules like proteins or antibodies. This is typically achieved through carbodiimide

chemistry.

Materials:

CY5.5-COOH chloride

N-hydroxysuccinimide (NHS)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

Biomolecule of interest (e.g., antibody) in a suitable buffer (e.g., PBS, pH 7.4)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Purification column (e.g., size-exclusion chromatography)

Methodology:

Activation of CY5.5-COOH:

Dissolve CY5.5-COOH chloride in a small amount of anhydrous DMF or DMSO.

Add a molar excess of EDC and NHS to the CY5.5-COOH solution.

Incubate the reaction mixture for 15-30 minutes at room temperature to form the NHS-

ester.

Conjugation to Biomolecule:

Add the activated CY5.5-NHS ester solution to the biomolecule solution.

The molar ratio of dye to biomolecule should be optimized for the specific application.

Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C, with

gentle stirring.

Purification of the Conjugate:
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Remove unconjugated dye and byproducts by passing the reaction mixture through a size-

exclusion chromatography column.

Collect the fractions containing the labeled biomolecule.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

the dye's maximum absorbance wavelength (~675 nm) and the protein's absorbance

wavelength (280 nm).

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the bioconjugation process.
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Caption: Workflow for the conjugation of CY5.5-COOH to a biomolecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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